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Compound of Interest

Compound Name: WSP-5

Cat. No.: B15556035

Audience: Researchers, scientists, and drug development professionals.
Introduction:

WSP-5 (Washington State Probe-5) is a fluorescent probe designed for the sensitive and rapid
detection of hydrogen sulfide (H2S) within biological samples, including cultured cells.[1][2] H2S
is increasingly recognized as a critical gaseous signaling molecule, analogous to nitric oxide,
with significant roles in the immunological, neurological, and cardiovascular systems.[2][3]
WSP-5 operates on a "turn-on" mechanism, where it is initially non-fluorescent and exhibits a
significant increase in fluorescence upon reaction with H2S.[2][4] This reaction is based on the
dual-nucleophilicity of H2S, which mediates a tandem nucleophilic substitution-cyclization
reaction to release a highly fluorescent molecule.[5][6] The probe demonstrates high selectivity
for H2S over other reactive sulfur species like cysteine and glutathione.[5][6]

Mechanism of Action:

WSP-5 is a cell-permeable compound that contains a fluorescein core modified with two
pyridine disulfide groups. In its native state, the fluorescence of the core is quenched. Upon
encountering HzS, a specific chemical reaction occurs. The H2S molecule attacks the disulfide
bonds, leading to a cyclization reaction that releases the unquenched fluorophore.[5] This
"turn-on" response allows for the direct visualization and quantification of Hz2S levels within
living cells.
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Preparation

1. Seed and Culture Cells

l

2. Experimental Treatment

Staining Procedure

3. Wash with PBS

4. Incubate with WSP-5 (20-30 min)

5. Wash with PBS (3x)

6. Fluorescence Microscopy

7. Image Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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